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Topic: Challenges in Downloading Full-Text TRITA Articles

This support center provides troubleshooting guidance for researchers, scientists, and drug
development professionals experiencing difficulties in accessing and downloading full-text
TRITA articles from the KTH Royal Institute of Technology's DiVA portal.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides

This section addresses the most common issues encountered when trying to access full-text
TRITA publications.

Q1: | found a record for a TRITA thesis in the DiVA
portal, but there is no PDF to download. Why is the full
text missing?

Al: While KTH policy mandates that TRITA series publications be published in full text in the
DiVA portal, several factors can prevent this.[1] The most common reasons are:

o Embargo Period: The author or publisher may have requested a temporary embargo on the
full-text publication to protect sensitive data or in preparation for commercial publication.
These embargo periods can vary.
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o Author Non-Compliance: The full text may not have been uploaded by the author, or required
administrative steps, such as submitting a signed media agreement, may not have been
completed.[2]

o Pre-Policy Publications: The article may predate the full-text publication mandate (decision
V-2010-0482), making its digital availability inconsistent.[1]

o Technical Glitches: Occasionally, technical issues within the DiVA portal can prevent a file
from displaying correctly. The portal has previously reported issues with permalinks
(URN:NBN) that could affect access.[1][3]

Troubleshooting Steps:

o Check for an Embargo: Look for any notes in the DiVA record that indicate an embargo
period. If a date is mentioned, you will need to wait until after that date for the full text to
become available.

 Verify Publication Type: Access rules may differ between doctoral theses (TRITA-DLT),
student theses (TRITA-MBT), and reports (TRITA-RPT).[1] Student theses, in particular, may
be less consistently available.

e Use the KTH Interlibrary Loan Service: If the full text is not available and you are a KTH
student or employee, you can request the article through the library's interlibrary loan
service.

o Contact the KTH Library: For persistent issues or questions about a specific TRITA article,
contact the KTH Library directly for assistance at biblioteket@kth.se.[2]

Q2: The DiVA portal shows a "Download PDF" link, but it
appears to be broken or leads to an error page. What
should | do?

A2: This can be caused by a temporary server issue or a problem with the publication's record.
The DiVA portal has noted occasional operational issues with its permalinks, which can result in
broken links.[1][3]
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Troubleshooting Steps:

e Try an Alternative Browser: Sometimes browser-specific issues can interfere with downloads.
Try accessing the link using a different web browser.

o Clear Your Browser Cache: Clear your browser's cache and cookies and try accessing the
link again.

e Report the Broken Link: If the problem persists, report the issue to the KTH Library at
biblioteket@kth.se.[2] Provide the full title and author of the article, and the TRITA number if
possible.

Q3: How common is it for the full text of a TRITA thesis
to be unavailable in DiVA?

A3: A 2018 analysis of the DiVA portal showed a notable gap between the total number of
student theses registered and the number available in full text. This indicates that it is a
recurring issue. While KTH policy aims for complete full-text availability, in practice, a significant
number of publications may be missing the downloadable file.[1]

Data on Full-Text Availability in DiVA (2011-2017)

The following table summarizes data from a 2018 report, illustrating the discrepancy between
the number of student theses registered in DiVA and those with available full-text downloads.
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T Total Theses Theses with Full- Theses without
Submitted Text Full-Text
2017 2287 2053 234
2016 2376 2182 194
2015 2601 2316 285
2014 2384 2050 334
2013 2356 2035 321
2012 2500 1873 627
2011 2282 1640 642

Standard Protocol for Accessing TRITA Articles

Follow this detailed procedure to systematically locate and download TRITA publications.
Methodology:

e Initial Search: Begin your search in the KTH Library's primary search service, Primo, or
directly within the KTH publication database, DiVA. Use the TRITA number for the most
precise results.

« |dentify the Full-Text Link: Look for a prominent "Download" or "Open Access" link, which is
typically located near the top of the record and often labeled with the PDF icon.

o Assess Availability:
o Ifalinkis present: Click the link to initiate the download.

o If no link is present: Carefully read the publication details for any mention of an embargo
period. The record may explicitly state "Full text not available™.[4]

 Alternative Access (If Full Text is Unavailable):
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o For KTH Affiliates: If you are a student or employee at KTH, you are entitled to use the
Interlibrary Loan (ILL) service to request a copy of the document. This can be done

through the KTH Library website.

o For External Researchers: Contact your own institution's library to request the article via

their interlibrary loan service.

Visual Troubleshooting Guides

The following diagrams illustrate the logical workflows for diagnosing and resolving download

issues.
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Start: Find TRITA record in DiVA

Is a 'Download Full Text'
link visible?

Yes No

Click the download link No download link found

Did the file download successfully?

Action: Check DiVA record for
embargo information

Success: Full text acquired Error: Broken link or server issue

Action: Use Interlibrary Loan (ILL)
service via your institution's library

Action: Report broken link to
KTH Library

Click to download full resolution via product page

Caption: Troubleshooting workflow for downloading a TRITA article.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [KTH Royal Institute of Technology: Technical Support
Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3265239#challenges-in-downloading-full-text-trita-
articles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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